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Compound of Interest

Compound Name: 2-Thiomorpholinol
CAS No.: 2097678-00-5
Cat. No.: B1422671
Get Quote
. J

CAS Number: 2097678-00-5
Molecular Formula: CaHaNOS
Molecular Weight: 119.19 g/mol [1][2]

This guide provides a comprehensive overview of 2-thiomorpholinol, a heterocyclic
compound of interest in medicinal chemistry and drug development. It details its properties,
potential synthesis strategies, and the broader context of the biological significance of the
thiomorpholine scaffold.

Physicochemical Properties

Experimentally determined physical properties for 2-thiomorpholinol are not readily available
in the current literature. However, computational models provide the following predicted values:
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Property Predicted Value
Boiling Point 262.5+30.0 °C
Density 1.204 + 0.06 g/cm3
pKa 13.08 +0.20

Note: These values are predictions and should be used with caution until experimental data

becomes available.

Synthesis and Purification

While a specific, detailed synthesis protocol for 2-thiomorpholinol is not explicitly documented
in readily available literature, its structure suggests plausible synthetic routes based on
established methods for creating substituted thiomorpholines. The following outlines a
conceptual synthetic approach.

Conceptual Synthetic Pathway

A potential route to 2-thiomorpholinol could involve the cyclization of a suitable precursor
containing both a thiol and an amino alcohol functionality. One possible strategy is outlined

below:

Starting Materials

Intermediate Formation Cyclization Final Product
2-Amino-1,3-propanediol Thionation
Thionated Amino Diol B"’ILC"’M‘IV&I Intramolecular Cyclization 2-Thiomorpholinol
»
>

Thiolating Agent
(e.g., Lawesson's Reagent)
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Caption: Conceptual synthetic workflow for 2-thiomorpholinol.

Step-by-Step Methodology (Hypothetical):
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Protection of Functional Groups: The amino and one of the hydroxyl groups of a suitable
starting material, such as an amino diol, would likely require protection to ensure selective
reaction.

Introduction of the Thiol Group: The unprotected hydroxyl group could then be converted to a
thiol.

Deprotection and Cyclization: Removal of the protecting groups would be followed by an
intramolecular cyclization, likely under basic conditions, to form the thiomorpholine ring.

Purification: The final product would require purification, potentially through techniques such
as fractional distillation or recrystallization, which are common for thiomorpholine derivatives.

General Purification Techniques for Thiomorpholines

Given the lack of a specific protocol for 2-thiomorpholinol, general purification methods for the
parent compound, thiomorpholine, can provide valuable insights. These include:

Fractional Distillation: This technique is suitable for separating thiomorpholine from impurities
with different boiling points.

Recrystallization: For solid derivatives, recrystallization from a suitable solvent is an effective
purification method. The choice of solvent is critical and should be one in which the
compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling
point.

Spectroscopic Characterization

Specific spectroscopic data (NMR, IR, MS) for 2-thiomorpholinol is not currently available in
public databases. However, analysis of related structures can provide an indication of the
expected spectral features.

e H NMR: Protons on the carbon adjacent to the hydroxyl group would be expected to show a
characteristic downfield shift. The protons on the carbons adjacent to the nitrogen and sulfur
atoms would also exhibit distinct chemical shifts.
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e 13C NMR: The carbon bearing the hydroxyl group would be the most deshielded carbon in
the aliphatic region.

» IR Spectroscopy: The presence of a broad absorption band in the region of 3200-3600 cm~1
would indicate the O-H stretch of the hydroxyl group. C-N, C-S, and C-O stretching
vibrations would also be present.

o Mass Spectrometry: The molecular ion peak would be expected at m/z 119. Fragmentation
patterns would likely involve the loss of the hydroxyl group and cleavage of the
thiomorpholine ring.

Biological and Medicinal Chemistry Context

The thiomorpholine scaffold is recognized as a "privileged structure” in medicinal chemistry,
meaning it is a recurring motif in molecules with diverse biological activities.[3] This makes 2-
thiomorpholinol a compound of significant interest for further investigation and derivatization.

Established Activities of Thiomorpholine Derivatives

Derivatives of the parent compound, thiomorpholine, have been investigated for a wide range
of therapeutic applications, including:

Anticancer Agents: The thiomorpholine moiety has been incorporated into molecules
targeting various cancer cell lines.[3][4]

o Antitubercular Agents: Several studies have highlighted the potential of thiomorpholine-
containing compounds in the fight against Mycobacterium tuberculosis.[3][4]

» Anti-inflammatory and Analgesic Properties: The scaffold has been explored for its potential
to modulate inflammatory pathways.[3][4]

 Antiviral and Antibacterial Activity: Thiomorpholine derivatives have shown promise as
agents against various viral and bacterial infections.[3][4]

The diverse bioactivity of the thiomorpholine ring underscores the potential of 2-
thiomorpholinol as a valuable building block for the synthesis of novel therapeutic agents.
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The presence of the hydroxyl group at the 2-position provides a convenient handle for further
chemical modification, allowing for the exploration of structure-activity relationships.

2-Thiomorpholinol
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Caption: Potential derivatization of 2-Thiomorpholinol for various therapeutic applications.

Safety and Toxicology

Specific toxicological data for 2-thiomorpholinol is not available. However, safety data for the
parent compound, thiomorpholine, indicates that it is a hazardous substance. It is classified as
causing severe skin burns and eye damage.[5] Therefore, it is crucial to handle 2-
thiomorpholinol with appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat, in a well-ventilated area or fume hood.

Conclusion and Future Directions

2-Thiomorpholinol is a heterocyclic compound with significant potential as a building block in
medicinal chemistry. While experimental data on its physicochemical properties and a specific
synthesis protocol are currently lacking, its structural relationship to the biologically significant
thiomorpholine class of compounds makes it a compelling target for further research. Future
work should focus on developing a reliable synthetic route, fully characterizing the compound
using modern analytical techniques, and exploring its potential in various biological assays to
unlock its therapeutic promise.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Thiomorpholinol | C4H9NOS | CID 53672253 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. 2-Thiomorpholinol CAS#: 2097678-00-5 [m.chemicalbook.com]

e 3. jchemrev.com [jchemrev.com]

e 4. researchgate.net [researchgate.net]

e 5. Thiomorpholine | C4AHONS | CID 67164 - PubChem [pubchem.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [2-Thiomorpholinol: A Technical Guide for Researchers].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1422671/docs#2-thiomorpholinol-a-technical-guide-
for-researchers]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/38081535/
https://pubmed.ncbi.nlm.nih.gov/35842056/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10302302/
https://journals.iucr.org/c/issues/2021/04/00/cn5079/index.html
https://www.industrialchemicals.gov.au/sites/default/files/Quinolines_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b1422671?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiomorpholinol
https://m.chemicalbook.com/ProductChemicalPropertiesCB86004837_EN.htm
https://www.jchemrev.com/article_137447.html
https://www.researchgate.net/publication/352814684_Morpholine_and_Thiomorpholine_A_Privileged_scaffold_possessing_diverse_bioactivity_profile
https://pubchem.ncbi.nlm.nih.gov/compound/Thiomorpholine
https://www.benchchem.com/product/b1422671/docs#2-thiomorpholinol-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1422671/docs#2-thiomorpholinol-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1422671/docs#2-thiomorpholinol-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1422671/docs#2-thiomorpholinol-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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